Cas no 2229303-41-5 (4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
- 2229303-41-5
- EN300-1752057
-
- Inchi: 1S/C12H25NO/c1-4-11(2,3)12(9-13)7-5-10(14)6-8-12/h10,14H,4-9,13H2,1-3H3
- InChI Key: MKWBNEWJPYFDPY-UHFFFAOYSA-N
- SMILES: OC1CCC(CN)(CC1)C(C)(C)CC
Computed Properties
- Exact Mass: 199.193614421g/mol
- Monoisotopic Mass: 199.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.2Ų
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752057-0.05g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-0.1g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-0.25g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-0.5g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-1.0g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1752057-2.5g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-5.0g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1752057-10.0g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1752057-1g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1752057-5g |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol |
2229303-41-5 | 5g |
$3520.0 | 2023-09-20 |
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
Introduction to 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5)
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclohexane backbone substituted with both an aminomethyl and a 2-methylbutan-2-yl group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The presence of these functional groups imparts reactivity and versatility, enabling its use in the synthesis of more intricate molecules, particularly in drug discovery and development.
The aminomethyl moiety (–CH₂NH₂) is a key feature of this compound, providing a nucleophilic site for further chemical modifications. This group is frequently employed in medicinal chemistry to introduce amine functionalities, which are essential for the formation of hydrogen bonds and interactions with biological targets. Additionally, the 2-methylbutan-2-yl substituent (–C(CH₃)₂CH₂CH₃) contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and binding affinity. These structural elements collectively enhance the compound’s potential as a building block in the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in the development of cyclohexane-based scaffolds due to their favorable pharmacokinetic properties and biological activity. The rigid cyclohexane ring provides stability while allowing for conformational flexibility, which is crucial for effective interaction with biological targets. The incorporation of both an aminomethyl and a 2-methylbutan-2-yl group into a single molecule creates a unique pharmacophore that can be fine-tuned to optimize binding affinity and selectivity. This approach has been successfully applied in the design of small-molecule inhibitors and modulators for various diseases.
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol has been explored in several preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its dual functionality allows for diverse chemical transformations, including condensation reactions with carboxylic acids to form amides, or coupling with aldehydes/ketones via Schiff base formation. These reactions are fundamental in constructing more complex structures with tailored biological activities.
One notable application of this compound is in the development of neurological therapeutics. The cyclohexane ring’s ability to mimic natural amino acid structures makes it an attractive scaffold for modulating neurotransmitter systems. Furthermore, the presence of an aminomethyl group facilitates interactions with enzyme active sites or receptor binding pockets. Recent studies have demonstrated that derivatives of this compound exhibit promising effects on enzymes involved in neurodegenerative diseases, suggesting their potential as lead compounds for further optimization.
The synthesis of 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Key steps include Grignard reactions to introduce the cyclohexane ring, followed by nucleophilic substitution or reduction techniques to install the desired functional groups. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.
The compound’s physicochemical properties have also been thoroughly investigated to ensure its suitability for pharmaceutical applications. Solubility studies indicate moderate water solubility due to the polar nature of the aminomethyl group, while lipophilicity is influenced by the hydrophobic 2-methylbutan-2-yl moiety. These properties are critical for determining dosage forms and improving bioavailability in drug formulations.
In conclusion, 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5) represents a valuable asset in medicinal chemistry research. Its unique structural features offer versatility in drug design, particularly in targeting neurological disorders. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.
2229303-41-5 (4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)